N-Spiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-ylprop-2-enamide
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Description
Synthesis Analysis
The synthesis of spiro compounds often involves the use of stereoselective synthetic strategies to form new chemical entities . For instance, an on-water [4 + 2] annulation reaction has been developed for the synthesis of certain spiro scaffolds .Molecular Structure Analysis
The molecular structure of spiro compounds is characterized by their bicyclic nature, with the two rings connected by a single atom . This results in a highly 3-dimensional structure, with the planes of the two rings positioned orthogonally .Chemical Reactions Analysis
Spiro compounds can undergo a variety of chemical reactions, depending on their specific structure and the functional groups they contain . For instance, certain spiro compounds can undergo [4 + 2] annulation reactions .Physical And Chemical Properties Analysis
Spiro compounds can have a variety of physical and chemical properties, depending on their specific structure. For instance, they can exhibit different levels of lipophilicity, aqueous solubility, and metabolic stability .Mechanism of Action
Future Directions
The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry . Spirocyclic compounds, due to their unique structure and properties, are likely to continue to be a focus of research in the future.
properties
IUPAC Name |
N-spiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-2-13(16)15-12-9-14(12)7-8-17-11-6-4-3-5-10(11)14/h2-6,12H,1,7-9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLZVSUXEEHSWAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1CC12CCOC3=CC=CC=C23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Spiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-ylprop-2-enamide |
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